Cas no 352438-81-4 (n-Hexyl-d13-amine)

n-Hexyl-d13-amine is a deuterated amine compound where all hydrogen atoms in the hexyl chain are replaced by deuterium (d13), making it a valuable isotopically labeled reagent. This compound is particularly useful in NMR spectroscopy and mass spectrometry studies, where the absence of proton signals minimizes interference and enhances spectral clarity. Its high isotopic purity (>98% D) ensures reliable results in kinetic and metabolic research, as well as in mechanistic investigations. The stable deuterium labeling also makes it suitable for use as an internal standard in quantitative analyses. n-Hexyl-d13-amine is commonly employed in pharmaceutical, agrochemical, and materials science research.

n-Hexyl-d13-amine structure

Product Name:n-Hexyl-d13-amine

CAS No:352438-81-4

MF:C₆H₁₅N

MW:114.270103693008

CID:304745

PubChem ID:87385989

Update Time:2025-05-27

n-Hexyl-d13-amine Chemical and Physical Properties

Names and Identifiers

- 1-Hexan-1,1,2,2,3,3,4,4,5,5,6,6,6-d13-amine(9CI)
- N-HEXYL-D13-AMINE
- F90981
- 352438-81-4
- 1,1,2,2,3,3,4,4,5,5,6,6,6-tridecadeuteriohexan-1-amine
- SCHEMBL2421732
- n-Hexyl-d13-amine
- Inchi： 1S/C6H15N/c1-2-3-4-5-6-7/h2-7H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2
- InChI Key： BMVXCPBXGZKUPN-UTBWLCBWSA-N
- SMILES： NC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

Exact Mass: 114.202
Monoisotopic Mass: 114.202
Isotope Atom Count: 13
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 4
Complexity: 27.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26A^2

n-Hexyl-d13-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H295666-1mg	n-Hexyl-d13-amine	352438-81-4	1mg	$ 64.00	2023-09-07
TRC	H295666-2mg	n-Hexyl-d13-amine	352438-81-4	2mg	$81.00	2023-05-18
TRC	H295666-10mg	n-Hexyl-d13-amine	352438-81-4	10mg	$ 224.00	2023-09-07